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Compound of Interest

Compound Name: 3-(2-Methylphenoxy)propylamine

Cat. No.: B1306394 Get Quote

Essential Safety and Handling Guide for 3-(2-
Methylphenoxy)propylamine
Disclaimer: A specific Safety Data Sheet (SDS) for 3-(2-Methylphenoxy)propylamine (CAS

No. 50911-61-0) was not available at the time of this writing. The following guidance is based

on the safety information for structurally similar propylamine compounds. It is imperative to

handle this chemical with extreme caution and to conduct a thorough risk assessment before

use. This guide should be supplemented with professional judgment and, if possible, an SDS

for a closely related compound.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-(2-Methylphenoxy)propylamine. Adherence to

these guidelines is essential for ensuring laboratory safety.

Quantitative Data
The following table summarizes the known physical and chemical properties of 3-(2-
Methylphenoxy)propylamine.
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Property Value

CAS Number 50911-61-0[1]

Molecular Formula C₁₀H₁₅NO[1]

Molecular Weight 165.23 g/mol [1]

Density 0.992 g/cm³[2]

Boiling Point 269 °C at 760 mmHg[2]

Flash Point 116.3 °C[2]

Personal Protective Equipment (PPE)
Due to the hazardous nature of similar propylamine compounds, a comprehensive PPE

protocol is mandatory.
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Protection Type Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles and a face shield

(8-inch minimum) should be worn, especially

when there is a potential for splashing.[3][4]

Skin Protection

Chemical-resistant gloves (inspect before use),

a lab coat, and appropriate protective clothing

are required to prevent skin contact.[3][5]

Respiratory Protection

Work should be conducted in a well-ventilated

area or under a chemical fume hood.[5] If

ventilation is inadequate or if aerosols may be

generated, a NIOSH-approved respirator is

necessary.

Hand Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.[3]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[5]

Verify that all necessary PPE is available and in good condition.

Prepare a designated work area in a chemical fume hood.

Have spill control materials (e.g., absorbent pads, neutralizing agents for amines) readily

available.

Handling:
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Wear the appropriate PPE as specified in the table above.

Avoid inhalation of vapors and direct contact with skin and eyes.[3]

Ground and bond containers when transferring material to prevent static discharge.[5]

Use spark-proof tools and explosion-proof equipment if the chemical is handled near its

flash point.[5]

Keep the container tightly closed when not in use.[6]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[5][7]

Keep containers securely sealed to prevent leaks.[7]

Avoid exposure to heat, sparks, and open flames.[6]

Disposal Plan
Waste Characterization: All waste containing 3-(2-Methylphenoxy)propylamine must be

treated as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations. Do not dispose of it down the

drain.[5]

Emergency Procedures: Chemical Spill Workflow
The following diagram outlines the procedural steps for responding to a chemical spill of 3-(2-
Methylphenoxy)propylamine.
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Chemical Spill Response Workflow

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill with Absorbent Material

Neutralize (if applicable and safe to do so)

Clean Up Spill with Spark-Proof Tools

Dispose of Waste in a Labeled, Sealed Container

Decontaminate the Area and Equipment

Complete a Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[5][7] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][7] Seek immediate

medical attention.

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[5] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[7] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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